Cas no 1270449-78-9 (3-amino-3-(3-tert-butylphenyl)propan-1-ol)

• Product Name: 3-amino-3-(3-tert-butylphenyl)propan-1-ol
• CAS No: 1270449-78-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5887958
• PubChem ID: 165619947
• Update Time: 2025-07-19

3-amino-3-(3-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-tert-butylphenyl)propan-1-ol
• 1270449-78-9
• EN300-1845648

• Inchi： 1S/C13H21NO/c1-13(2,3)11-6-4-5-10(9-11)12(14)7-8-15/h4-6,9,12,15H,7-8,14H2,1-3H3
• InChI Key： QETCYJIACLMNJG-UHFFFAOYSA-N
• SMILES： OCCC(C1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(3-tert-butylphenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(3-tert-butylphenyl)propan-1-ol (CAS No. 1270449-78-9)

3-amino-3-(3-tert-butylphenyl)propan-1-ol (CAS No. 1270449-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a tert-butyl group attached to a phenyl ring, which is further functionalized with an amino and a hydroxyl group. Such a configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing interest in 3-amino-3-(3-tert-butylphenyl)propan-1-ol is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and bioactive compounds, especially in targeting enzymes and receptors involved in inflammatory and neurological disorders. Its tert-butyl moiety enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. This aligns with current trends in AI-driven drug discovery, where computational models prioritize compounds with optimal pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 1270449-78-9 is valued for its reactivity. The presence of both amino and hydroxyl groups allows for selective modifications, enabling the creation of derivatives with tailored functionalities. This adaptability is particularly relevant in the development of high-performance polymers and catalysts, where fine-tuning molecular structures can lead to materials with enhanced thermal stability or catalytic efficiency. Such applications resonate with the increasing demand for sustainable chemistry solutions and green synthesis methods.

In the context of user-searched queries, questions like "What is the role of 3-amino-3-(3-tert-butylphenyl)propan-1-ol in drug development?" or "How does the tert-butyl group influence chemical reactivity?" are frequently encountered. Addressing these, the compound’s steric hindrance from the tert-butyl group can shield reactive sites, while its hydrogen-bonding capacity (via the amino and hydroxyl groups) facilitates interactions with biological targets. These features make it a subject of interest in structure-activity relationship (SAR) studies.

Another hot topic is the integration of machine learning in predicting the properties of compounds like 1270449-78-9. AI tools can simulate its behavior in various environments, reducing the need for extensive lab trials. This synergy between computational chemistry and experimental validation underscores the compound’s relevance in modern research paradigms. Additionally, its potential in personalized medicine—where tailored therapies require diverse molecular scaffolds—further elevates its profile.

Quality control and analytical characterization of 3-amino-3-(3-tert-butylphenyl)propan-1-ol are also critical. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods align with industry standards for pharmaceutical intermediates, addressing another common query: "How is CAS No. 1270449-78-9 analyzed for commercial use?"

In summary, 3-amino-3-(3-tert-butylphenyl)propan-1-ol (CAS No. 1270449-78-9) exemplifies the intersection of innovative chemistry and cutting-edge technology. Its multifaceted applications—from drug discovery to materials science—coupled with its adaptability to AI-aided design, position it as a compound of enduring significance. As research advances, its role in addressing global challenges in healthcare and sustainability will likely expand, making it a staple in scientific discourse.